2-(4-Fluorosulfonyloxyphenyl)-1,3,4-thiadiazole
Description
“2-(4-Fluorosulfonyloxyphenyl)-1,3,4-thiadiazole” is a complex organic compound that contains a thiadiazole ring, a fluorosulfonyloxy group, and a phenyl ring . The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields.
Synthesis Analysis
While the exact synthesis of this compound is not available, similar compounds are often synthesized through multi-step reactions involving nucleophilic substitution and ring-closure reactions .Molecular Structure Analysis
The molecular structure of this compound would likely be influenced by the electronegativity of the fluorine atom and the aromaticity of the phenyl ring . The presence of the sulfonyl group could also introduce additional polar character to the molecule.Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the fluorine atom and the sulfonyl group . These groups are often involved in electrophilic substitution reactions and could potentially undergo various transformations under the right conditions.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure . The presence of the fluorine atom could increase its polarity, while the aromatic phenyl ring could contribute to its stability and possibly its solubility in organic solvents.Mechanism of Action
properties
IUPAC Name |
2-(4-fluorosulfonyloxyphenyl)-1,3,4-thiadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5FN2O3S2/c9-16(12,13)14-7-3-1-6(2-4-7)8-11-10-5-15-8/h1-5H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGAPRJSGKLKAEZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN=CS2)OS(=O)(=O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5FN2O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Fluorosulfonyloxyphenyl)-1,3,4-thiadiazole | |
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